![molecular formula C16H26ClNO3 B4400653 4-[2-(3-butoxyphenoxy)ethyl]morpholine hydrochloride](/img/structure/B4400653.png)
4-[2-(3-butoxyphenoxy)ethyl]morpholine hydrochloride
Overview
Description
4-[2-(3-butoxyphenoxy)ethyl]morpholine hydrochloride, commonly known as Butoxamine hydrochloride, is a selective β2-adrenergic receptor antagonist. It is a chemical compound that is used in scientific research to study the physiological and biochemical effects of β2-adrenergic receptors. The compound is synthesized using a specific method and has several advantages and limitations in laboratory experiments.
Mechanism of Action
Butoxamine hydrochloride acts by binding to the β2-adrenergic receptors and blocking the action of β2-adrenergic receptor agonists. The binding of Butoxamine to the receptor prevents the activation of adenylate cyclase, which is an enzyme that catalyzes the conversion of ATP to cAMP. The inhibition of adenylate cyclase leads to a decrease in cAMP levels, which in turn leads to a decrease in the activation of protein kinase A and other downstream signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of Butoxamine hydrochloride are related to the inhibition of β2-adrenergic receptor signaling pathways. The compound has been shown to decrease the relaxation of smooth muscle cells in the lungs and uterus, decrease the dilation of blood vessels, and decrease the release of insulin from pancreatic beta cells. Butoxamine hydrochloride has also been shown to decrease the activity of brown adipose tissue and increase the activity of white adipose tissue.
Advantages and Limitations for Lab Experiments
The advantages of using Butoxamine hydrochloride in laboratory experiments include its selectivity for β2-adrenergic receptors, its ability to block the effects of β2-adrenergic receptor agonists, and its relatively low toxicity. The limitations of using Butoxamine hydrochloride include its limited solubility in water, its short half-life in vivo, and its potential for off-target effects on other adrenergic receptors.
Future Directions
Related to Butoxamine hydrochloride include studying its role in disease development and progression, investigating its potential as a therapeutic agent, and optimizing its synthesis and formulation for laboratory and clinical use.
Scientific Research Applications
Butoxamine hydrochloride is widely used in scientific research to study the physiological and biochemical effects of β2-adrenergic receptors. The compound is a selective antagonist of β2-adrenergic receptors, which are predominantly found in smooth muscle cells of the lungs, uterus, and blood vessels. The compound is used to block the effects of β2-adrenergic receptor agonists, such as adrenaline and salbutamol, and to study the role of these receptors in various physiological processes.
properties
IUPAC Name |
4-[2-(3-butoxyphenoxy)ethyl]morpholine;hydrochloride | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25NO3.ClH/c1-2-3-10-19-15-5-4-6-16(14-15)20-13-9-17-7-11-18-12-8-17;/h4-6,14H,2-3,7-13H2,1H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKXIHAQRKRMFDZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC(=CC=C1)OCCN2CCOCC2.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.83 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.